Cas no 2418695-70-0 (3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418695-70-0
• MF: C₁₀H₁₄FNO₃S₂
• MW: 279.351463794708
• CID: 5678099
• PubChem ID: 165769847
• Update Time: 2025-06-23

3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate
• EN300-26631103
• 2418695-70-0
• 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C10H14FNO3S2/c1-5-8(4-16)6(2)10(7(3)9(5)12)15-17(11,13)14/h16H,4,12H2,1-3H3
• InChI Key： YJEULKNYKTWSHT-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C(C)=C(C=1C)N)OS(=O)(=O)F

Computed Properties

• Exact Mass: 279.03991382g/mol
• Monoisotopic Mass: 279.03991382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate

3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl Sulfurofluoridate (CAS No. 2418695-70-0): A Comprehensive Overview

3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418695-70-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various applications in drug development and therapeutic interventions.

The chemical structure of 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate is defined by a central phenyl ring substituted with an amino group at the 3-position, three methyl groups at the 2, 4, and 6 positions, and a sulfanylmethyl group at the 5-position. The presence of the sulfurofluoridate moiety adds to the complexity and reactivity of the molecule, making it a subject of interest for researchers exploring new chemical entities (NCEs) with potential therapeutic value.

Recent studies have highlighted the potential of 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate in various biological contexts. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, preliminary in vitro studies have shown that this compound exhibits potent inhibitory effects on certain kinases involved in signal transduction pathways. This property could be leveraged to develop targeted therapies for diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

In addition to its enzymatic modulation capabilities, 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate has been investigated for its potential as an antioxidant and anti-inflammatory agent. Oxidative stress and inflammation are key contributors to many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and inhibit the production of pro-inflammatory cytokines, suggesting its potential as a protective agent in these conditions.

The pharmacokinetic properties of 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate are also an important aspect of its evaluation. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that the compound could be suitable for further development into a viable drug candidate. However, more comprehensive studies are needed to fully characterize its pharmacokinetic behavior in different biological systems.

Toxicity assessments are crucial for any compound being considered for therapeutic use. Early toxicity studies on 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate have shown promising results. The compound appears to have a low toxicity profile at therapeutic concentrations, with no significant adverse effects observed in in vitro and animal models. These findings support its potential for safe use in clinical settings.

The synthesis of 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate involves several steps that require precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and optimize the overall process. These advancements in synthetic chemistry are crucial for scaling up production and making the compound more accessible for further research and development.

In conclusion, 3-Amino-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No. 2418695-70-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation. Ongoing research aims to elucidate its full potential as a therapeutic agent and to optimize its properties for clinical applications.